1,1'-(Prop-1-ene-1,1-diyl)bis(4-fluorobenzene)

• CAS No.: 98441-09-9
• Molecular Formula: C15H12F2
• Molecular Weight: 230.25 g/mol
• IUPAC Name: 1-fluoro-4-[1-(4-fluorophenyl)prop-1-enyl]benzene
• InChI: InChI=1S/C15H12F2/c1-2-15(11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h2-10H,1H3
• InChI Key: ZXESZZXPKHDFOF-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C1=CC=C(C=C1)F)C2=CC=C(C=C2)F

Description

1,1'-(Prop-1-ene-1,1-diyl)bis(4-fluorobenzene) is a useful research compound. Its molecular formula is C15H12F2 and its molecular weight is 230.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a reactor were introduced 2.80 g (11.3 mmol) of the 1,1-bis(4-fluorophenyl)propanol, 60 mL of toluene, and 14 mg of p-toluenesulfonic acid monohydrate under a nitrogen atmosphere. Azeotropic dehydration was conducted for 1 hour with toluene refluxing. After being cooled, the reaction mixture was washed with saturated aqueous sodium hydrogen carbonate solution and saturated aqueous sodium chloride solution, subsequently dried with anhydrous magnesium sulfate, and then concentrated under reduced pressure to obtain 2.39 g (92%) of the target compound as white crystals.